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Compound of Interest

Compound Name: 8-Methyl Etodolac

CAS No.: 41340-19-6

Cat. No.: B143406

Get Quote

Executive Summary & Chemical Context[1][2][3]
8-Methyl Etodolac is a structural analog of the non-steroidal anti-inflammatory drug (NSAID)

Etodolac.[1][2] Chemically, it differs from the parent drug by the substitution of a methyl group

for an ethyl group at the 8-position of the pyranoindole scaffold.[1]

While primarily utilized as a pharmaceutical reference standard (Impurity B) for purity profiling

in drug development, this compound retains the potent biological activity potential of the

pyranoindole class.[1] It shares structural motifs associated with COX inhibition and Wnt/

-catenin signaling modulation.

Critical Distinction: Researchers must not confuse 8-Methyl Etodolac (CAS 41340-19-6) with

standard Etodolac (CAS 41340-25-4), which is 1,8-diethyl.[1] The 8-methyl analog exhibits

distinct physicochemical properties and requires specific handling protocols due to its

classification as Acute Toxic (Category 3) and a suspected Reproductive Toxin.[1]
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The safety profile of 8-Methyl Etodolac is governed by its high potency and structural

homology to toxic NSAID intermediates. It is classified under GHS as a hazardous substance.

GHS Classification and Toxicology
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 3 Toxic if swallowed. H301

Reproductive Toxicity 2

Suspected of

damaging fertility or

the unborn child.

H361

Skin

Corrosion/Irritation
2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
2A

Causes serious eye

irritation.
H319

Specific Risk Factors[4]
Oral Potency: With an Acute Tox Category 3 rating, ingestion of small quantities (milligram

scale) can lead to severe physiological distress, including gastrointestinal perforation and

renal failure.[1]

Reproductive Risk: As an indole-acetic acid derivative, it may cross the placental barrier and

interfere with fetal development, similar to the known teratogenic effects of high-dose

NSAIDs.[1]

Unknown Chronic Effects: Unlike the parent drug Etodolac, the long-term chronic exposure

limits (OEL) for the 8-methyl analog are not established.[1] Universal Potent Compound

Precautions must be applied.

Engineering Controls & Personal Protective
Equipment (PPE)[4]
To mitigate the risks identified above, a "Containment at Source" strategy is required.[1] The

following hierarchy of controls is non-negotiable for handling raw powder.
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PPE Selection Matrix
Protection Zone Requirement Technical Specification

Respiratory Mandatory

P3 / N100 Respirator (if

outside hood) or Powered Air

Purifying Respirator (PAPR) for

spill cleanup.[1]

Dermal (Hands) Double Gloving

Inner: Nitrile (4 mil).[1] Outer:

Extended cuff Nitrile or

Neoprene (5-8 mil).[1] Latex is

not recommended due to

DMSO permeability.

Ocular Mandatory

Chemical splash goggles.

Safety glasses are insufficient

for powder handling.

Body Standard
Tyvek® lab coat or disposable

gown with elastic cuffs.

Engineering Control Logic
The following diagram illustrates the decision logic for containment based on the physical state

of the compound.
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Handling 8-Methyl Etodolac
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Figure 1: Decision logic for engineering controls based on physical state.[1] Note the higher

containment requirement for dry powder due to inhalation/ingestion risks.[1]

Operational Protocols
Solubilization & Reconstitution
8-Methyl Etodolac is hydrophobic. Proper solubilization is critical to prevent precipitation and

ensure accurate dosing.

Primary Solvent: Dimethyl Sulfoxide (DMSO) or Methanol.[1]

Solubility Limit: ~30 mg/mL in DMSO; ~20 mg/mL in Ethanol.

Aqueous Solubility: Practically insoluble in water (<0.1 mg/mL).[1]

Protocol: Safe Reconstitution

Calculate: Determine the volume of DMSO required to reach a stock concentration (typically

10–50 mM).

Ventilation: Perform all steps within a certified fume hood.

Addition: Add DMSO slowly to the vial containing the solid. Do not add solid to liquid.

Vortexing: Cap the vial tightly. Vortex in short bursts. Caution: DMSO dissolution can be

slightly exothermic.[1]

Verification: Inspect for clarity. If turbidity persists, sonicate for 5 minutes at room

temperature.

Storage & Stability[4][6]
Solid State: Store at -20°C. Keep container tightly sealed. Hydroscopic; store with desiccant.

Stock Solution (DMSO): Stable at -20°C for up to 6 months.[1] Aliquot into single-use vials to

avoid freeze-thaw cycles, which can induce precipitation or degradation.

Light Sensitivity: Protect from light (wrap vials in foil).
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Waste Disposal[4]
Classification: Hazardous Chemical Waste (Toxic).[1]

Segregation: Do not mix with general organic solvents if your facility incinerates non-

hazardous solvents separately.

Labeling: Clearly label as "Contains 8-Methyl Etodolac - Acute Toxin."

Decontamination: Surfaces contaminated with powder should be wiped with 10% surfactant

(e.g., SDS) followed by 70% ethanol.[1] Simple water washing is ineffective due to low

solubility.

Emergency Procedures
Exposure Response

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).[1] Seek immediate medical attention.

Ingestion:DO NOT INDUCE VOMITING. Rinse mouth with water only if the victim is

conscious. Transport to ER immediately; provide the SDS to medical personnel.

Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting lower and upper eyelids.

Spill Management (Powder)
Evacuate: Clear the immediate area.

PPE: Don double gloves, goggles, and P3/N95 respirator.

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an

absorbent pad dampened with ethanol.[1]

Cleanup: Wipe the area from the outside in. Place all materials in a hazardous waste bag.
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Verify: Check the area with a UV light (pyranoindoles often fluoresce) to ensure no residue

remains.[1]
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(Note: Specific toxicological data for the 8-methyl analog is often extrapolated from the parent

Etodolac and its GHS classifications as an impurity standard.[1] Always consult the specific

SDS provided by your supplier before use.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 8-Methyl
Etodolac]. BenchChem, [2026]. [Online PDF]. Available at:
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8-methyl-etodolac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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